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Compound of Interest

Compound Name: 3-Bromo-2-methylpropene

Cat. No.: B116875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-Bromo-2-methylpropene (CAS No. 1458-98-6). Adherence to these procedures

is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Summary
3-Bromo-2-methylpropene is a hazardous chemical requiring stringent safety measures. It is

a highly flammable liquid and vapor, causes severe skin burns and eye damage, is harmful if

swallowed or inhaled, and is suspected of causing genetic defects.[1][2][3] It is also toxic to

aquatic life with long-lasting effects.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Bromo-2-methylpropene is

provided in the table below.
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Property Value

Molecular Formula C4H7Br

Molecular Weight 135.00 g/mol [3]

Appearance Liquid[2]

Boiling Point 94-95 °C

Density 1.339 g/mL at 25 °C

Flash Point 7 °C (44.6 °F) - closed cup

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the recommended PPE for handling 3-Bromo-2-methylpropene.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2] Nitrile or

neoprene gloves are often

recommended for handling

halogenated organic

compounds.[4] Always inspect

gloves for tears or punctures

before use and change them

immediately if contaminated.

Eye and Face Protection Safety goggles and face shield

Wear tight-sealing safety

goggles.[2] A face shield

should be worn over goggles

when there is a significant risk

of splashing.[2][5][6]

Body Protection Laboratory coat

A flame-resistant lab coat or a

100% cotton lab coat should

be worn and fully buttoned to

provide a barrier against

splashes.[4]

Respiratory Protection Respirator (if necessary)

All work should be conducted

in a well-ventilated area,

preferably within a chemical

fume hood.[2][7] If engineering

controls are insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[6][7]

Experimental Workflow and Handling Protocol
The following workflow diagram illustrates the necessary steps for safely handling 3-Bromo-2-
methylpropene in a laboratory setting.
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Safe Handling Workflow for 3-Bromo-2-methylpropene

Preparation

Handling

Cleanup and Disposal

Don appropriate PPE

Ensure chemical fume hood is operational

Gather all necessary materials

Weigh and transfer chemical inside fume hood

Perform reaction in a closed system if possible

Decontaminate work surfaces

Segregate and label hazardous waste

Dispose of waste through licensed service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-2-methylpropene.
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Operational and Disposal Plans
Storage
Store 3-Bromo-2-methylpropene in a tightly closed container in a dry, cool, and well-

ventilated place.[2] Keep it away from heat, sparks, and open flames.[2] The recommended

storage temperature is 2-8°C. It is incompatible with strong oxidizing agents and strong bases.

[2][8]

Spill Response
In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Remove all

sources of ignition.[2] For small spills, use an inert absorbent material like sand or vermiculite

to contain and collect the spill.[2][7] Place the absorbed material into a sealed, labeled

container for hazardous waste disposal.[2][7] Do not let the product enter drains.[9]

Disposal
All waste containing 3-Bromo-2-methylpropene, including contaminated consumables such

as gloves, pipette tips, and absorbent materials, must be considered hazardous waste.[7]

Waste Segregation and Disposal Pathway
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Waste Disposal Pathway for 3-Bromo-2-methylpropene

Waste Collection

Containerization

Final Disposal

Solid Waste (gloves, paper towels)

Label container with 'Hazardous Waste' and full chemical name

Liquid Waste (unused chemical, solutions)

Seal container tightly

Contact licensed professional waste disposal service

Follow all local, state, and federal regulations

Click to download full resolution via product page

Caption: Waste segregation and disposal pathway for 3-Bromo-2-methylpropene.

Dispose of all waste through a licensed professional waste disposal service.[9] Do not dispose

of it as unused product.[9] Always adhere to your institution's Environmental Health and Safety

(EHS) guidelines and all local, regional, and national regulations for hazardous waste disposal.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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